Cas no 2229479-68-7 ((3-fluoropyridin-2-yl)methanesulfonyl fluoride)

• Product Name: (3-fluoropyridin-2-yl)methanesulfonyl fluoride
• CAS No: 2229479-68-7
• MF: C₆H₅F₂NO₂S
• MW: 193.17120718956
• CID: 6100407
• PubChem ID: 165870230
• Update Time: 2025-10-30

(3-fluoropyridin-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-fluoropyridin-2-yl)methanesulfonyl fluoride
• EN300-1989605
• 2229479-68-7

• Inchi： 1S/C6H5F2NO2S/c7-5-2-1-3-9-6(5)4-12(8,10)11/h1-3H,4H2
• InChI Key： BJDSMUBILGZVKB-UHFFFAOYSA-N
• SMILES： S(CC1C(=CC=CN=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 193.00090590g/mol
• Monoisotopic Mass: 193.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4Ų

Additional information on (3-fluoropyridin-2-yl)methanesulfonyl fluoride

Recent Advances in the Application of (3-fluoropyridin-2-yl)methanesulfonyl Fluoride (CAS: 2229479-68-7) in Chemical Biology and Drug Discovery

The compound (3-fluoropyridin-2-yl)methanesulfonyl fluoride (CAS: 2229479-68-7) has recently emerged as a versatile chemical probe and building block in chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile, enabling selective modification of proteins and other biomolecules. Recent studies have highlighted its potential as a covalent inhibitor and activity-based probe, particularly in targeting serine hydrolases and other nucleophilic residues in enzyme active sites.

Structural analysis reveals that the 3-fluoropyridine moiety contributes to both the electronic properties and binding interactions of this compound, while the methanesulfonyl fluoride group serves as an electrophilic warhead. This combination creates a balanced reactivity that allows for selective labeling of target proteins while maintaining reasonable stability in biological systems. The fluorine atom at the 3-position appears to play a crucial role in modulating the compound's pharmacokinetic properties and target selectivity.

Recent applications in drug discovery have demonstrated the utility of (3-fluoropyridin-2-yl)methanesulfonyl fluoride in developing covalent inhibitors for various disease targets. A 2023 study published in the Journal of Medicinal Chemistry reported its successful incorporation into irreversible inhibitors of SARS-CoV-2 main protease, showing improved potency and selectivity compared to earlier sulfonyl fluoride-based inhibitors. The compound's ability to form stable covalent adducts with catalytic residues while maintaining favorable drug-like properties makes it particularly valuable for targeting challenging enzyme classes.

In chemical proteomics, researchers have utilized (3-fluoropyridin-2-yl)methanesulfonyl fluoride as an activity-based probe to profile enzyme activities in complex biological systems. A recent Nature Chemical Biology publication demonstrated its effectiveness in mapping active serine hydrolases in live cells, providing insights into enzyme function and inhibitor selectivity. The probe's cell permeability and relatively low non-specific binding make it particularly useful for in situ studies of enzyme activity.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary results suggest that derivatives of (3-fluoropyridin-2-yl)methanesulfonyl fluoride can be conjugated to E3 ligase ligands to create proteolysis-targeting chimeras (PROTACs) that selectively degrade disease-relevant proteins. This application capitalizes on the compound's ability to form stable covalent interactions with target proteins while maintaining sufficient flexibility for ternary complex formation with E3 ligases.

Despite these promising developments, challenges remain in optimizing the selectivity and pharmacokinetic properties of compounds derived from (3-fluoropyridin-2-yl)methanesulfonyl fluoride. Current research efforts are focused on structural modifications that maintain the advantageous reactivity while improving target specificity and reducing off-target effects. The compound's unique combination of properties continues to make it a valuable tool for both basic research and drug discovery applications in chemical biology.